Cas no 15577-73-8 (2-bromo-5-ethynylfuran)

• Product Name: 2-bromo-5-ethynylfuran
• CAS No: 15577-73-8
• MF: C₆H₃BrO
• MW: 170.991420984268
• CID: 121070
• PubChem ID: 53424371
• Update Time: 2025-07-23

2-bromo-5-ethynylfuran Chemical and Physical Properties

Names and Identifiers

• Furan,2-bromo-5-ethynyl-
• 2-bromo-5-ethynylfuran
• 2-BROMO-5-ETHYNYL-FURAN
• 2-Aethinyl-5-brom-furan
• 2-Brom-5-aethinyl-furan
• 2-ethynyl-5-bromo-furan
• 5-Brom-furyl-2-acetylen
• Furan,2-bromo-5-ethynyl
• 15577-73-8
• EN300-1223567
• DTXSID60698487
• F2147-2789
• AKOS006237391

• Inchi： 1S/C6H3BrO/c1-2-5-3-4-6(7)8-5/h1,3-4H
• InChI Key： NLTYKJTUYVXYIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#C)O1

Computed Properties

• Exact Mass: 169.93700
• Monoisotopic Mass: 169.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 13.14000
• LogP: 2.02340

Additional information on 2-bromo-5-ethynylfuran

Introduction to 2-bromo-5-ethynylfuran (CAS No. 15577-73-8)

2-bromo-5-ethynylfuran, identified by its Chemical Abstracts Service (CAS) number 15577-73-8, is a versatile heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the furan family, characterized by a five-membered oxygen-containing aromatic ring, and incorporates both bromine and ethynyl functional groups, which endow it with unique reactivity and synthetic potential.

The structural motif of 2-bromo-5-ethynylfuran makes it a valuable intermediate in the construction of more complex molecular architectures. The presence of the bromine atom at the 2-position allows for nucleophilic substitution reactions, while the ethynyl group at the 5-position facilitates Sonogashira coupling reactions, among others. These features have positioned this compound as a building block in the synthesis of natural products, agrochemicals, and pharmacologically active molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from furan derivatives. The structural framework of 2-bromo-5-ethynylfuran has been explored in several studies for its potential applications in medicinal chemistry. For instance, researchers have leveraged its reactivity to synthesize analogs of bioactive compounds, including those with anti-inflammatory, antiviral, and anticancer properties. The ability to introduce diverse substituents onto the furan ring through palladium-catalyzed cross-coupling reactions has opened up new avenues for drug discovery.

One notable area of investigation involves the use of 2-bromo-5-ethynylfuran in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. By modifying the furan core with appropriate substituents, researchers have been able to generate inhibitors with enhanced selectivity and potency. The bromine and ethynyl functionalities serve as handles for further derivatization, allowing for fine-tuning of pharmacokinetic properties.

Another emerging application of 2-bromo-5-ethynylfuran is in the field of materials science. Its ability to participate in polymerization reactions has led to the development of novel conjugated polymers used in organic electronics. These polymers exhibit desirable properties such as high charge carrier mobility, making them suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The incorporation of furan-based units into these materials enhances their thermal stability and chemical resistance.

The synthetic utility of 2-bromo-5-ethynylfuran extends beyond pharmaceuticals and materials science. It has been employed in the preparation of ligands for transition metal catalysis, where its aromaticity and functional groups contribute to stable coordination complexes. Such ligands are essential in facilitating various catalytic transformations, including hydrogenation, oxidation, and C–C bond formation reactions.

Recent advances in green chemistry have also highlighted the importance of sustainable synthetic routes for compounds like 2-bromo-5-ethynylfuran. Researchers are exploring catalytic systems that minimize waste and energy consumption while maintaining high yields. For example, photochemical methods have been investigated as an alternative to traditional thermal reactions, offering improved selectivity and reduced environmental impact.

The versatility of 2-bromo-5-ethynylfuran is further underscored by its role in synthesizing bioactive scaffolds inspired by natural products. By mimicking structural motifs found in known bioactive compounds, chemists can rationally design molecules with tailored biological activities. The bromine and ethynyl groups provide convenient points for diversification, enabling the exploration of large chemical space efficiently.

In conclusion, 2-bromo-5-ethynylfuran (CAS No. 15577-73-8) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on drug discovery, materials science, and catalysis. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.